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Compound of Interest

Compound Name: Viniferol D

Cat. No.: B15592555

For Immediate Release

This technical guide provides an in-depth overview of Viniferol D, a stilbenetrimer with
potential applications in drug development. The document is intended for researchers,
scientists, and professionals in the field, offering comprehensive data on its chemical
properties, experimental protocols for its isolation, and an exploration of its potential biological
activities and associated signaling pathways.

Core Chemical and Physical Data

Viniferol D, a resveratrol trimer, is a natural compound isolated from Vitis vinifera (grapevine).
Its fundamental properties are summarized below for easy reference.

Property Value Citation(s)
CAS Number 625096-18-6 [1][2]
Molecular Weight 680.7 g/mol [1][2]
Molecular Formula Ca2H3209 [1]

Source Stems of Vitis vinifera 'Kyohou'  [1]

Class Stilbenoid (Stilbenetrimer) [1]
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Experimental Protocols

Isolation and Purification of (+)-Viniferol D from Vitis
vinifera 'Kyohou' Stems

The following protocol is based on the methodology described by Takaya et al. in their 2003
publication in Heterocycles.

1. Plant Material and Extraction:

e The stems of Vitis vinifera 'Kyohou' are collected and air-dried.

e The dried stems are then pulverized and extracted with methanol at room temperature.
e The methanolic extract is concentrated under reduced pressure to yield a crude extract.
2. Solvent Partitioning:

o The crude methanol extract is suspended in water and subjected to sequential liquid-liquid
partitioning with the following solvents in order of increasing polarity:

o n-hexane

o Chloroform

o Ethyl acetate
o The resulting ethyl acetate-soluble fraction, which contains the stilbenoids, is concentrated.
3. Chromatographic Purification:
e The concentrated ethyl acetate fraction is subjected to column chromatography on silica gel.

o A gradient elution is performed using a chloroform-methanol solvent system. The polarity is
gradually increased by increasing the proportion of methanol.

» Fractions are collected and monitored by thin-layer chromatography (TLC).

e Fractions containing compounds with similar TLC profiles are combined.
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4. Further Purification by High-Performance Liquid Chromatography (HPLC):

e The semi-purified fractions containing Viniferol D are further purified by reversed-phase
HPLC.

» Atypical mobile phase would consist of a gradient of methanol and water.

e The elution is monitored by a UV detector, and the peak corresponding to Viniferol D is

collected.
5. Structure Elucidation:
e The structure of the isolated compound is confirmed using spectroscopic methods, including:

H-NMR (Proton Nuclear Magnetic Resonance)

[e]

13C-NMR (Carbon-13 Nuclear Magnetic Resonance)

o

Mass Spectrometry (MS)

[¢]

[¢]

2D-NMR techniques (e.g., COSY, HMQC, HMBC) for detailed structural assignment.

Biological Activity and Potential Sighaling Pathways

While specific studies on the signaling pathways directly modulated by Viniferol D are limited,
the broader class of stilbenoids, to which it belongs, has been shown to exhibit a range of
biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects.

Based on the known mechanisms of other stilbenoids, a plausible signaling pathway for
Viniferol D's potential anti-inflammatory and antioxidant activity could involve the modulation of
the NF-kB and Nrf2 pathways.

Hypothetical Signaling Pathway for Viniferol D
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Caption: Hypothetical signaling pathway of Viniferol D.

Disclaimer: This technical guide is intended for informational purposes only and should not be
considered as a substitute for professional scientific advice. The signaling pathway depicted is
hypothetical and based on the activities of related compounds; further research is required to
elucidate the specific mechanisms of Viniferol D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15592555#viniferol-d-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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